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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate

CAS No.: 1391194-67-4

Cat. No.: B570664

Get Quote

Application Note: Inducing "BRCAness" via
Metabolic Modulation
Topic: Using (2R)-Octyl- -hydroxyglutarate to Study
Homologous Recombination Deficiency (HRD)
Executive Summary
This guide details the application of (2R)-Octyl-

-hydroxyglutarate [(2R)-Octyl-2-HG], a cell-permeable ester derivative of the oncometabolite
(2R)-2-hydroxyglutarate. While endogenous (2R)-2-HG is produced by neomorphic IDH1/2
mutations, the octyl-ester derivative allows researchers to transiently induce a "BRCAness"
phenotype in IDH-wildtype cells.

By treating homologous recombination (HR)-proficient cells with (2R)-Octyl-2-HG, researchers

can inhibit KDM4-family histone demethylases, leading to aberrant chromatin hypermethylation

(specifically H3K9me3). This epigenetic state blocks the recruitment of key DNA repair factors

(such as ATM and BRCA1/53BP1 complexes) to double-strand breaks (DSBs), rendering cells
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synthetically lethal with PARP inhibitors (PARPi). This tool is critical for validating HRD-

targeting therapies and studying metabolic-epigenetic crosstalk.

Mechanism of Action: The Metabolic-Epigenetic Axis
(2R)-2-HG is structurally similar to

-ketoglutarate (

-KG).[1][2] It acts as a competitive antagonist for

-KG-dependent dioxygenases.[1][3] In the context of DNA repair, the critical targets are the
KDM4 (JMJD2) subfamily of histone demethylases.

Key Pathway:

Entry: (2R)-Octyl-2-HG crosses the cell membrane (high permeability).

Conversion: Intracellular esterases hydrolyze the octyl group, releasing active (2R)-2-HG.

Inhibition: (2R)-2-HG competes with

-KG at the catalytic site of KDM4A/B.

Chromatin Masking: KDM4 inhibition prevents demethylation of H3K9me3 at DSB sites.

Repair Failure: Excess H3K9me3 masks the local chromatin signal required for Tip60

activation and ATM recruitment, suppressing Homologous Recombination (HR).[4]

Pathway Visualization
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Figure 1: Mechanism of (2R)-Octyl-2-HG induced homologous recombination deficiency.[5][6]
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Experimental Protocols
Protocol A: Reagent Preparation & Cell Treatment
Goal: Establish intracellular 2-HG levels sufficient to inhibit KDM4 without inducing immediate

cytotoxicity.

Reagents:

(2R)-Octyl-

-hydroxyglutarate: (e.g., Cayman Chem #16366 or similar).

Solvent: Dimethyl sulfoxide (DMSO), anhydrous.

Control: DMSO vehicle or (2S)-Octyl-2-HG (if testing enantiomer specificity, though (2S) also

inhibits KDM4, Octyl-glutarate is a better metabolic control).

Preparation:

Stock Solution: Dissolve (2R)-Octyl-2-HG in DMSO to create a 50 mM stock solution.

Note: The ester is hydrophobic. Vortex vigorously. Aliquot into small volumes (e.g., 20

L) to avoid freeze-thaw cycles. Store at -80°C.

Working Solution: Dilute directly into fresh culture media immediately prior to use.

Treatment Regimen:
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Parameter Recommendation Rationale

Concentration 0.5 mM – 1.0 mM

Mimics physiological 2-HG
levels found in IDH1-
mutant tumors (~1-10 mM
intracellularly).

Duration 24 – 48 Hours

Hydrolysis of the ester and

accumulation of H3K9me3

takes time. Acute treatment

(<4h) is insufficient.

| Media | Standard (DMEM/RPMI) | Avoid high levels of supplemental

-KG in media, which could compete with the inhibitor. |

Protocol B: Validation of KDM4 Inhibition (Western Blot)
Goal: Confirm that the treatment has successfully altered the epigenetic landscape before

proceeding to DNA repair assays.

Seed Cells: Plate cells (e.g., HeLa, U2OS, or MCF7) to reach 60% confluency.

Treat: Add (2R)-Octyl-2-HG (1 mM) for 24 hours.

Lysis: Lyse cells using a Nuclear Extraction Kit or high-salt RIPA buffer. Histone marks are

nuclear; whole-cell lysis may dilute the signal.

Western Blot Targets:

Primary Target: H3K9me3 (Abcam ab8898 or similar). Expect Increase.

Specificity Control: H3K4me3 or H3K27me3 (Should remain relatively stable or change

distinctly depending on KDM specificity).

Loading Control: Total Histone H3.

Interpretation: A global increase in H3K9me3 (1.5x to 3x fold change) confirms KDM4

inhibition.
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Protocol C: Functional HR Assay (RAD51 Foci Formation)
Goal: Quantify the suppression of HR by measuring the failure to recruit RAD51 to DNA breaks.

Workflow:

Pre-treatment: Treat cells on coverslips with 1 mM (2R)-Octyl-2-HG for 24 hours.

Damage Induction: Irradiate cells (10 Gy) or treat with Zeocin (100

g/mL) for 1 hour to induce DSBs.

Recovery: Allow cells to recover for 4 hours (peak RAD51 foci time).

Fixation & Staining:

Fix with 4% Paraformaldehyde (15 min).

Permeabilize with 0.5% Triton X-100.

Primary Antibodies: Anti-RAD51 (Green) and Anti-

H2AX (Red, marker of DSBs).

Imaging: Confocal microscopy.

Quantification: Count RAD51 foci specifically in

H2AX-positive cells.

Expected Result:

Control (DMSO): >60% of

H2AX positive cells show >10 RAD51 foci.

(2R)-Octyl-2-HG: Significant reduction (<20%) in RAD51 foci formation despite the presence

of DNA damage (

H2AX).
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Protocol D: Synthetic Lethality Screening (Clonogenic Assay)
Goal: Demonstrate that (2R)-Octyl-2-HG sensitizes HR-proficient cells to PARP inhibitors (e.g.,

Olaparib).

Step-by-Step:

Seeding: Seed 500–1,000 cells per well in 6-well plates. Allow attachment (6–8 hours).

Drug Addition (Simultaneous):

Add (2R)-Octyl-2-HG (0.5 mM constant background).

Add Olaparib in a dose-response curve (0, 10 nM, 100 nM, 1

M, 10

M).

Incubation: Incubate for 10–14 days. Refresh media containing (2R)-Octyl-2-HG every 3

days to maintain suppression of KDM4.

Staining: Fix with methanol/acetic acid; stain with Crystal Violet.

Analysis: Calculate the Surviving Fraction (SF).

Data Presentation:
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Olaparib Conc. DMSO Survival (%)
(2R)-Octyl-2-HG
Survival (%)

Fold Sensitization

0 nM 100% 100% (Normalized) -

100 nM 95% 85% 1.1x

1

M
80% 15% 5.3x

10

M
40% 2% 20x

Troubleshooting & Expert Insights
Enantiomer Specificity: While IDH mutations produce (2R)-2-HG, the (2S) enantiomer is

actually a more potent inhibitor of

-KG dioxygenases in biochemical assays. However, (2R) is the relevant oncometabolite for
IDH-mutant cancers. If your goal is strictly to block HR, either will work, but (2R) is
biologically accurate for the "IDH-mimic" model.

Media pH: 2-HG accumulation can slightly acidify the cytoplasm/media. Ensure media

contains HEPES or adequate buffering if using high concentrations (>2 mM).

Timing is Critical: Do not add PARP inhibitors before the 24-hour pretreatment with (2R)-

Octyl-2-HG. The chromatin needs time to hypermethylate to create the "BRCAness" block.

Adding them simultaneously at T=0 may result in a delayed sensitivity phenotype.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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